Cas no 77497-96-2 ((S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acidbenzyl ester)

• Product Name: (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acidbenzyl ester
• CAS No: 77497-96-2
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• MDL: MFCD03419265
• CID: 59898
• PubChem ID: 688310
• Update Time: 2025-05-25

(S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acidbenzyl ester Chemical and Physical Properties

Names and Identifiers

• Benzyl (3S)-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
• (S)-1,2,3,4-Tetrahydro-isoquinoline-3-carboxylic acid benzyl ester hydrochloride
• (S)-1,2,3,4-tetrahyd
• 1,2,3,4-tetrahydro-3(S)-isoquinolinecarboxylic acid benzyl ester
• benzyl (3S)-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• benzyl (3S)-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• benzyl (S)-(+)-3-hydroxybutyrate
• benzyl (S)-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• benzyl (S)-3-hydroxybutanoate
• benzyl 3(S)-hydroxybutyrate
• Butanoic acid, 3-hydroxy-, phenylmethyl ester, (3S)-
• CTK0F6360
• SureCN8333813
• 3-Isoquinolinecarboxylicacid, 1,2,3,4-tetrahydro-, phenylmethyl ester, (S)-
• Benzyl(3S)-1,2,3,4-tetrahydro-3-isoquinolinecarboxylate
• (3S)-1,2,3,4-Tetrahydro-isoquinoline-3-carboxylic acid benzyl ester
• E784E3AR7M
• 77497-96-2
• CS-0455631
• (S)-Benzyl1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• DTXSID101179439
• 3-Benzyloxycarbonyl-1,2,3,4-tetrahydro-isoquinoline (S)-
• Phenylmethyl (3S)-1,2,3,4-tetrahydro-3-isoquinolinecarboxylate
• (S)-Benzyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• 3-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-, phenylmethyl ester, (3S)-
• SCHEMBL7677497
• Benzyl (3S)-1,2,3,4-tetrahydro-3-isoquinolinecarboxylate
• UNII-E784E3AR7M
• AKOS017344669
• A9808
• (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acidbenzyl ester

• MDL： MFCD03419265
• Inchi： 1S/C17H17NO2/c19-17(20-12-13-6-2-1-3-7-13)16-10-14-8-4-5-9-15(14)11-18-16/h1-9,16,18H,10-12H2/t16-/m0/s1
• InChI Key： CAKWIRNQEKMHOR-INIZCTEOSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@@H]1CC2C=CC=CC=2CN1)=O

Computed Properties

• Exact Mass: 267.125928785g/mol
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.159

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acidbenzyl ester

Comprehensive Overview of (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid benzyl ester (CAS No. 77497-96-2)

(S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid benzyl ester (CAS No. 77497-96-2) is a chiral organic compound widely recognized for its significance in pharmaceutical research and asymmetric synthesis. This benzyl ester derivative of tetrahydroisoquinoline-3-carboxylic acid exhibits unique stereochemical properties, making it a valuable intermediate in the development of bioactive molecules. Its CAS number 77497-96-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts.

The compound's tetrahydroisoquinoline core is a privileged scaffold in medicinal chemistry, often associated with neuroactive and cardiovascular therapeutics. Researchers frequently explore its chiral purity and esterification stability, particularly in peptide mimetics and enzyme inhibitor design. Recent trends highlight its utility in green chemistry applications, aligning with the growing demand for sustainable synthetic methodologies. Keywords like "asymmetric synthesis" and "chiral building block" are increasingly associated with this compound in scientific literature.

Analytical techniques such as HPLC and NMR are essential for verifying the enantiomeric excess of (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid benzyl ester. The benzyl protecting group offers strategic advantages in multi-step syntheses, a feature frequently discussed in organic chemistry forums. Current studies investigate its role in catalysis and metal-organic frameworks, reflecting interdisciplinary research trends.

From a commercial perspective, suppliers emphasize the compound's high purity grade (often >98%) and storage stability under inert conditions. The pharmaceutical industry values its compliance with ICH guidelines for impurities, while academic labs prioritize its compatibility with microwave-assisted reactions. These attributes contribute to its prominence in patent filings related to drug discovery pipelines.

Emerging applications include its use as a precursor for fluorescent probes in bioimaging and ligand design for transition metal complexes. The compound's structural versatility enables modifications at both the carboxylic acid and aromatic positions, answering frequent search queries about "tetrahydroisoquinoline derivatives functionalization". Such flexibility positions it as a key player in fragment-based drug design strategies.

Regulatory documentation for CAS 77497-96-2 typically includes detailed spectroscopic data and safety profiles, addressing common researcher concerns about compound characterization. The benzyl ester moiety undergoes selective hydrogenolysis, a property leveraged in combinatorial chemistry workflows. This reactivity pattern aligns with industry interests in protecting group strategies and tandem reactions.

In summary, (S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid benzyl ester represents a multifaceted tool for modern organic synthesis. Its balanced lipophilicity and stereochemical integrity meet diverse research needs, from medicinal chemistry to materials science. The compound continues to gain attention in scientific databases, with citation metrics reflecting its expanding role in cutting-edge chemical innovation.